2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C20H17F2N3O2S/c1-13-2-7-16(10-17(13)22)25-9-8-23-19(20(25)27)28-12-18(26)24-11-14-3-5-15(21)6-4-14/h2-10H,11-12H2,1H3,(H,24,26)
• InChI Key: PGHOZLBVLPCXBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NCC3=CC=C(C=C3)F)F
• Molecular Formula: C20H17F2N3O2S
• Molecular Weight: 401.4 g/mol

Description

2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-fluorobenzyl)acetamide is a useful research compound. Its molecular formula is C20H17F2N3O2S and its molecular weight is 401.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound 2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(4-fluorobenzyl)acetamide, due to its complex structure, is likely involved in various synthetic and chemical studies. Research in this area often explores the synthesis of novel compounds with potential biological activities, including anti-inflammatory, antitumor, and psychotropic properties. For instance, studies have shown the synthesis of related compounds, demonstrating significant anti-inflammatory activity and potential anticancer activity against various cancer cell lines (K. Sunder & Jayapal Maleraju, 2013; A. G. Hammam et al., 2005). These studies underline the importance of structural modifications in enhancing biological activities.

Photophysical and Electrochemical Studies

Compounds with pyrazin-2-yl)thio moieties have been the subject of photophysical and electrochemical studies. Such investigations are crucial for understanding the fundamental properties of these molecules, which can be pivotal for their application in dye-sensitized solar cells (DSSCs) and as fluorogenic dyes. For example, the alteration of electronic structures through specific substitutions can significantly impact the light-harvesting efficiency and photovoltaic performance of compounds (E. Zaitseva et al., 2020).

Ligand-Protein Interaction and Biological Activity

The interaction of such compounds with biological targets is a key area of research, with implications for the development of new therapeutic agents. Molecular docking studies and ligand-protein interaction analyses are conducted to identify potential biological activities and understand the mechanism of action at the molecular level. This includes evaluating compounds for their anti-inflammatory, analgesic, and antitumor activities by examining their binding affinities to specific proteins involved in disease pathways (Y. Mary et al., 2020).